Cas no 1638763-90-2 (tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 1638763-90-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 4612175
• Update Time: 2025-06-08

tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-6-9(7-14)12(8-13)4-5-12/h9,14H,4-8H2,1-3H3
• InChI Key： XBJXJWCHOKDIJR-UHFFFAOYSA-N
• SMILES： C1C2(C(CO)CN(C(OC(C)(C)C)=O)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate

Introduction to tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 1638763-90-2)

tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 1638763-90-2) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction where two rings share a single atom. The presence of the hydroxymethyl group and the tert-butyl ester moiety adds to its chemical versatility and biological activity.

The chemical structure of tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is particularly interesting due to its spirocyclic framework, which provides a rigid and conformationally constrained structure. This rigidity can influence the compound's interactions with biological targets, making it a valuable scaffold for the design of novel drugs. The hydroxymethyl group can serve as a site for further functionalization, enhancing the compound's solubility and bioavailability, while the tert-butyl ester moiety can modulate its metabolic stability and pharmacokinetic properties.

In the realm of medicinal chemistry, spirocyclic compounds have shown promise in various therapeutic areas, including neurodegenerative diseases, cancer, and infectious diseases. Recent studies have highlighted the potential of spirocyclic scaffolds in modulating protein-protein interactions (PPIs), which are critical for many cellular processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that spirocyclic compounds like tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate can effectively disrupt PPIs involved in Alzheimer's disease, offering a new avenue for therapeutic intervention.

The synthesis of tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate typically involves multi-step reactions, including ring-closing metathesis (RCM) and esterification processes. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development. The synthetic flexibility of this compound also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) studies.

In addition to its potential as a drug candidate, tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has been investigated for its use as a building block in combinatorial chemistry. Combinatorial libraries derived from this scaffold have shown diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. This versatility makes it an attractive starting point for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.

The biological evaluation of tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate has revealed several promising findings. In vitro assays have demonstrated that this compound exhibits potent activity against various cancer cell lines, with low micromolar IC₅₀ values. Furthermore, preliminary studies in animal models have shown that it can effectively inhibit tumor growth without significant toxicity, suggesting its potential as an anticancer agent.

Beyond cancer research, there is growing interest in exploring the neuroprotective properties of spirocyclic compounds like tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate. A recent study published in Neuropharmacology found that this compound can protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative disorders such as Parkinson's disease and multiple sclerosis.

The pharmacokinetic profile of tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate is another area of active research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. The presence of the tert-butyl ester moiety helps to enhance its metabolic stability and prolong its half-life in vivo.

In conclusion, tert-butyl 7-(hydroxymethyl)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 1638763-90-2) is a versatile and promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development across multiple therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.